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Compound of Interest

Compound Name: SNIPER(TACC3)-1 hydrochloride

Cat. No.: B15542711 Get Quote

This guide provides a comprehensive analysis of SNIPER(TACC3)-1, a novel small molecule

designed for the targeted degradation of Transforming Acidic Coiled-Coil Containing Protein 3

(TACC3). TACC3 is a critical regulator of mitotic spindle assembly and is frequently

overexpressed in various human cancers, making it a promising therapeutic target.[1][2] This

document offers a comparison of SNIPER(TACC3)-1 with other TACC3-targeting alternatives,

supported by experimental data and detailed protocols to assist researchers in validating its

efficacy and understanding its downstream cellular effects.

Mechanism of Action: SNIPER(TACC3)-1
SNIPER(TACC3)-1 is a "Specific and Nongenetic IAP-dependent Protein Eraser." It is a

heterobifunctional molecule that acts as a molecular bridge, bringing the target protein (TACC3)

into close proximity with an E3 ubiquitin ligase.[3] This induced proximity facilitates the

polyubiquitination of TACC3, marking it for degradation by the 26S proteasome.[3][4] While

initially designed to recruit cellular inhibitor of apoptosis protein 1 (cIAP1), mechanistic studies

have revealed that SNIPER(TACC3)-1 primarily utilizes the Anaphase-Promoting

Complex/Cyclosome (APC/C-CDH1) E3 ligase to mediate TACC3 degradation.[2][5][6] This

targeted degradation leads to disruption of the mitotic spindle, cell cycle arrest, and ultimately,

cancer cell death.[2][7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15542711?utm_src=pdf-interest
https://www.tandfonline.com/doi/abs/10.1080/15384101.2024.2302243
https://www.benchchem.com/pdf/Validating_the_Downstream_Signaling_Effects_of_Sniper_tacc3_1_Treatment_A_Comparative_Guide.pdf
https://www.benchchem.com/product/b1193519
https://www.benchchem.com/product/b1193519
https://www.medchemexpress.com/literature/sniper-tacc3-1-a-novel-small-molecule-degrading-the-tacc3-protein-via-the-ubiquitin-proteasome-pathway.html
https://www.benchchem.com/pdf/Validating_the_Downstream_Signaling_Effects_of_Sniper_tacc3_1_Treatment_A_Comparative_Guide.pdf
https://librarysearch.bates.edu/discovery/fulldisplay?docid=cdi_unpaywall_primary_10_1038_cddis_2014_471&context=PC&vid=01CBB_BCOLL:BATES&lang=en&search_scope=NZ_Everything&adaptor=Primo%20Central&tab=NZ_Everything&query=sub%2Cexact%2C%20Killer%20Factors%2C%20Yeast%20%2CAND&mode=advanced&offset=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC4260729/
https://www.benchchem.com/pdf/Validating_the_Downstream_Signaling_Effects_of_Sniper_tacc3_1_Treatment_A_Comparative_Guide.pdf
https://www.bocsci.com/product/sniper-tacc3-1-291952.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of SNIPER(TACC3)-1-Induced TACC3 Degradation

SNIPER(TACC3)-1 Action

Ubiquitin-Proteasome System

SNIPER(TACC3)-1

TACC3 Protein

Binds to TACC3 APC/C-CDH1
E3 Ligase

Recruits E3 Ligase

Ternary Complex
(TACC3-SNIPER-E3)

Poly-ubiquitination

Proximity-induced

26S Proteasome

Targeting for
Degradation

TACC3 Degradation
& Peptide Fragments

Proteolysis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Downstream Effects of TACC3 Degradation
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General Workflow for Validating TACC3 Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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